Cas no 2548998-00-9 (1-({1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl}methyl)-1H-imidazole)

• Product Name: 1-({1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl}methyl)-1H-imidazole
• CAS No: 2548998-00-9
• MF: C₁₃H₁₂F₃N₇
• MW: 323.276491165161
• CID: 5310462
• PubChem ID: 154883050
• Update Time: 2023-11-21

1-({1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl}methyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-({1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]azetidin-3-yl}methyl)-1H-imidazole
• 2548998-00-9
• F6676-9827
• AKOS040715436
• 6-[3-(1H-Imidazol-1-ylmethyl)-1-azetidinyl]-3-(trifluoromethyl)-1,2,4-triazolo[4,3-b]pyridazine

• Inchi： 1S/C13H12F3N7/c14-13(15,16)12-19-18-10-1-2-11(20-23(10)12)22-6-9(7-22)5-21-4-3-17-8-21/h1-4,8-9H,5-7H2
• InChI Key： QILLUJSFBDSQRK-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(F)(F)F)N1N=C(N1CC(CN3C=NC=C3)C1)C=C2

Computed Properties

• Exact Mass: 323.11062790g/mol
• Monoisotopic Mass: 323.11062790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.67±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.94±0.12(Predicted)